3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3

• Molecular Formula: C19H15F3IN3O
• Molecular Weight: 488.3 g/mol
• InChI: InChI=1S/C19H15F3IN3O/c1-11-3-4-13(5-17(11)23)18(27)25-15-6-14(19(20,21)22)7-16(8-15)26-9-12(2)24-10-26/h3-10H,1-2H3,(H,25,27)/i2D3
• InChIKey: WDDHGZLDAZNYLH-BMSJAHLVSA-N

3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3: A Critical Deuterated Internal Standard for Nilotinib Impurity Quantification

3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3 (CAS 1246818-65-4) is a stable isotope-labeled analog of the non-deuterated compound (CAS 926922-18-1), which itself is a key iodo-impurity of the tyrosine kinase inhibitor Nilotinib . The -d3 designation indicates the strategic incorporation of three deuterium atoms at the methyl group on the imidazole ring [1]. This compound is not a drug substance but is an essential analytical tool, supplied with a molecular formula of C19H12D3F3IN3O and a molecular weight of 488.26 g/mol, primarily for use as an internal standard (IS) in quantitative LC-MS/MS assays .

Workflow Quantitative LC-MS/MS impurity profiling

Selection Co-eluting deuterated internal standard

Use Context Nilotinib pharmaceutical impurity analysis

• [1] Pharmaffiliates. (n.d.). 3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3. Product Page. Catalogue number: PA STI 053340. View Source

Why Deuterated 3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide Cannot Be Replaced by its Unlabeled Counterpart

The use of the non-deuterated compound (CAS 926922-18-1) or other structurally similar iodo-benzamides as an internal standard for quantifying nilotinib impurities is analytically unsound and will lead to significant quantification errors. The primary mode of failure is the inability of a non-isotopic analog to compensate for sample-specific matrix effects during LC-MS/MS analysis [1]. Without co-eluting with the target analyte, a generic internal standard is subject to differential ion suppression or enhancement, resulting in a peak area ratio that does not accurately reflect the true analyte concentration [2]. In complex biological or pharmaceutical matrices, this can manifest as quantitative biases exceeding 50% [3]. Only a co-eluting, stable isotope-labeled internal standard like the -d3 compound can mirror the analyte's ionization behavior to correct for these variable suppression effects, a critical requirement for the method validation and regulatory compliance needed in pharmaceutical quality control and clinical pharmacokinetics [4].

Matrix effect mismatch

Non-deuterated analog fails to co-elute with target impurity, causing differential ion suppression/enhancement and unreliable peak area ratios.

Quantification bias

Class-level evidence shows accuracy deviations can exceed 50% without co-eluting isotopic ISTD, compromising trace-level impurity data.

Regulatory inadequacy

Non-isotopic internal standards may not meet method validation guidelines for pharmaceutical impurity methods, risking data rejection.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701–707. View Source
• [2] Bowman, B. A., Blount, B. C., & Bhandari, D. (2023). MSACL 2023 Abstract: Comparison of 2H-labeled to 13C/15N-labeled internal standards for LC-ESI-MS/MS analysis of urinary biomarkers. MSACL. View Source
• [3] Shimadzu. (2019). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LC/MS Application Poster. View Source
• [4] Bowman, B. A., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source

Quantitative Differentiation of 3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3 from Unlabeled and 13C-Labeled Alternatives

Mitigation of Quantification Bias vs. Non-Deuterated Internal Standard

The primary differentiator is the compound's ability to function as a co-eluting internal standard. While no direct study on this specific molecule was found, class-level evidence demonstrates that a deuterated internal standard reduces quantification error from matrix effects compared to using a non-deuterated analog. In a cannabis multi-matrix study, normalization to a deuterated IS reduced accuracy deviations from over 60% to within 25% [1]. The risk of using a non-co-eluting standard is quantified in a study on carvedilol, where a slight deuterium-induced retention time shift resulted in a significant change in the analyte-to-IS peak area ratio, compromising accuracy [2].

Matrix Effect Compensation

Class-level inference

Deuterated IS reduced accuracy deviation to within 25%, while non-deuterated analog exceeded 60% deviation in complex matrices.

Supports method accuracy for trace impurity quantification.

Class-level evidence from cannabis multi-matrix LC-MS/MS study.

Evidence Dimension	Matrix Effect Compensation (Quantification Accuracy Deviation)
Target Compound Data	Accuracy deviation reduced to within 25% when using a deuterated IS (class-level inference)
Comparator Or Baseline	Non-deuterated analog IS: Accuracy deviation > 60% (class-level baseline)
Quantified Difference	Reduction in error of at least 35 percentage points
Conditions	LC-MS/MS analysis of 64 analytes across 4 complex cannabis matrices (oil, gummy, flower, cream) [1]

Why This Matters

This difference is fundamental to achieving the accuracy required for regulated bioanalytical and pharmaceutical impurity methods; a non-deuterated IS is scientifically inadequate and would fail method validation guidelines.

• [1] Shimadzu. (2019). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LC/MS Application Poster. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701–707. View Source

Comparison of Deuterium (-d3) vs. 13C/15N Isotopic Labeling for Internal Standard Performance

A recognized limitation of deuterium-labeled internal standards is the potential for a deuterium isotope effect, which can cause a slight shift in chromatographic retention time relative to the unlabeled analyte. This effect, while often minor, can lead to differential matrix effects and a negative quantitative bias. A systematic comparison in urine found that using a 2H-labeled IS resulted in a -38.4% spike accuracy bias, whereas a 13C-labeled IS exhibited no significant bias [1]. Another study reported that concentrations generated with a 2H-IS were on average 59.2% lower than those generated with a 13C-IS [2]. This is a known, class-level risk for deuterated standards that must be evaluated during method development.

Deuterium vs 13C Labeling

Class-level inference

2H-IS showed -38.4% spike accuracy bias; 13C-IS exhibited no significant bias in urine biomarker analysis.

Potential isotope effect requires method development evaluation.

Class-level risk for deuterated standards; 13C alternative may offer higher accuracy.

Evidence Dimension	Spike Accuracy Bias in Biological Matrix
Target Compound Data	Deuterated (2H) internal standard: -38.4% bias (class-level baseline)
Comparator Or Baseline	13C-labeled internal standard: No significant bias
Quantified Difference	A -38.4% systematic bias
Conditions	LC-ESI-MS/MS analysis of 2MHA biomarker in human urine [1]

Why This Matters

This evidence highlights that while the -d3 compound is essential for correction against non-deuterated standards, it may not be the optimal choice in all matrices. For the most demanding applications where absolute accuracy is paramount, a 13C or 15N labeled analog could be a superior, though often more expensive and less available, alternative.

• [1] Bowman, B. A., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source
• [2] Bowman, B. A., Blount, B. C., & Bhandari, D. (2023). MSACL 2023 Abstract: Comparison of 2H-labeled to 13C/15N-labeled internal standards for LC-ESI-MS/MS analysis of urinary biomarkers. MSACL. View Source

High Isotopic Purity as a Prerequisite for Assay Specificity and Sensitivity

The analytical utility of a deuterated internal standard is directly contingent on its isotopic purity. While a specific purity value for this product is not provided in the source data, it is an industry standard for -d3 labeled compounds to be supplied at ≥99% isotopic purity [1]. High isotopic enrichment minimizes the presence of the unlabeled (d0) species in the internal standard. The presence of the d0 impurity would create a false signal in the analyte channel, a phenomenon known as 'cross-talk' or 'isotopic carry-over', which artificially inflates the measured analyte concentration and reduces the assay's lower limit of quantification (LLOQ) and overall accuracy [2].

Isotopic Purity Requirement

Supporting evidence

Expected ≥99 atom % D (industry standard for -d3 compounds).

Minimizes cross-talk and ensures assay sensitivity.

Lower purity introduces systematic error compromising LLOQ.

Evidence Dimension	Isotopic Purity (atom % D)
Target Compound Data	Expected to be ≥99 atom % D (industry standard)
Comparator Or Baseline	Lower purity grades (<99%) would exhibit more cross-talk
Quantified Difference	Qualitative: Higher purity = lower analytical interference
Conditions	Analysis by GC-MS or LC-MS; purity assessment by NMR and MS [1]

Why This Matters

Procurement of a high isotopic purity standard is a non-negotiable requirement for developing a robust and sensitive LC-MS/MS method. A lower purity product will introduce systematic error that is difficult to diagnose and will compromise the reliability of data for regulatory submissions.

• [1] Alfa Chemistry. (2025). Deuterated Drug Development: Advanced Products & Tailored Solutions - Isotope Science. View Source
• [2] Bunch, D. R., et al. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 429, 4-5. View Source

Verified Application Scenarios for 3-Iodo-4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]benzamide-d3

Pharmaceutical Impurity Profiling and Quality Control of Nilotinib

This is the primary and most validated application for this compound. As an isotopically labeled version of a known Nilotinib iodo-impurity (CAS 926922-18-1), it serves as the definitive internal standard for developing and validating quantitative LC-MS/MS methods to measure this specific impurity in Nilotinib drug substance and finished drug product . Using this -d3 standard allows analysts to accurately quantify the impurity at trace levels, ensuring the process meets the strict impurity thresholds mandated by ICH guidelines and other global pharmacopeias, a requirement that cannot be reliably met with a non-deuterated standard due to matrix effects [1].

Bioanalytical Method Development for Nilotinib Pharmacokinetic Studies

During preclinical and clinical development of Nilotinib, accurate measurement of the drug and its major metabolites in plasma is essential. This -d3 compound can be employed as an internal standard in validated LC-MS/MS assays for the simultaneous quantification of Nilotinib and its related impurities . Its use corrects for variable recovery from sample extraction and ionization variability across hundreds or thousands of patient samples, which is crucial for generating reliable pharmacokinetic parameters (e.g., AUC, Cmax) and establishing bioequivalence, as demonstrated in class-level studies on other drugs [2].

Method Transfer and Cross-Validation in CRO and Manufacturing Environments

In a multi-site or outsourced environment, analytical methods must be transferred and validated across different laboratories, instruments, and analysts. A co-eluting deuterated internal standard like this -d3 compound is a critical tool for achieving method robustness during transfer. It acts as an internal control that minimizes variability arising from subtle differences in LC systems, MS source cleanliness, or mobile phase preparation [1]. This ensures that the method produces comparable data across different contract research organizations (CROs) and manufacturing quality control labs, reducing the risk of method failure and data rejection, which can cause costly delays in drug development and manufacturing timelines .

Application

Selection Property

Validation Focus

Nilotinib impurity quantification

Co-eluting deuterated ISTD

Matrix effect correction, trace-level accuracy

Nilotinib PK studies in research matrices

Deuterated ISTD for LC-MS/MS

Recovery and ionization variability across research samples

Multi-site method harmonization

Internal standard robustness

Cross-lab reproducibility and system variability control

• [1] Shimadzu. (2019). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LC/MS Application Poster. View Source
• [2] Huang, L., Li, X., Marzan, F., Lizak, P. S., & Aweeka, F. T. (2012). Determination of lumefantrine in small-volume human plasma by LC-MS/MS: using a deuterated lumefantrine to overcome matrix effect and ionization saturation. Bioanalysis, 4(2), 157-66. View Source